Cas no 15865-57-3 (3-Methoxy-2-nitrobenzoyl chloride)

• Product Name: 3-Methoxy-2-nitrobenzoyl chloride
• CAS No: 15865-57-3
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• CID: 1032678
• PubChem ID: 10262731
• Update Time: 2025-05-27

3-Methoxy-2-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitrobenzoyl chloride
• URDXWTRRYHFFQK-UHFFFAOYSA-N
• AKOS016011506
• SCHEMBL1977244
• DTXSID30437527
• 15865-57-3
• DB-183557

• MDL： MFCD12025263
• Inchi： 1S/C8H6ClNO4/c1-14-6-4-2-3-5(8(9)11)7(6)10(12)13/h2-4H,1H3
• InChI Key： URDXWTRRYHFFQK-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1[N+](=O)[O-])OC)=O

Computed Properties

• Exact Mass: 214.99858
• Monoisotopic Mass: 214.9985354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44

Additional information on 3-Methoxy-2-nitrobenzoyl chloride

Professional Introduction to 3-Methoxy-2-nitrobenzoyl chloride (CAS No: 15865-57-3)

3-Methoxy-2-nitrobenzoyl chloride, with the chemical identifier CAS No: 15865-57-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its nitro and methoxy functional groups attached to a benzoyl chloride backbone, exhibits unique reactivity and utility in synthetic chemistry, particularly in the development of fine chemicals and pharmaceutical intermediates.

The structure of 3-Methoxy-2-nitrobenzoyl chloride consists of a benzene ring substituted with a nitro group at the 2-position and a methoxy group at the 3-position, with a chloro-substituted carbonyl group at the 1-position. This specific arrangement imparts distinct chemical properties, making it a valuable reagent in various synthetic transformations. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups on the aromatic ring creates a balance of reactivity that is highly advantageous for selective functionalization.

In recent years, 3-Methoxy-2-nitrobenzoyl chloride has been extensively studied for its role in constructing complex molecular architectures. Its ability to participate in nucleophilic acyl substitution reactions allows for the efficient introduction of various functional groups into organic molecules. This property has been leveraged in the synthesis of biologically active compounds, including heterocyclic derivatives and pharmacophores that exhibit potential therapeutic effects.

One of the most compelling applications of 3-Methoxy-2-nitrobenzoyl chloride is in the field of medicinal chemistry. Researchers have utilized this compound as an intermediate in the synthesis of novel drug candidates targeting various diseases. For instance, studies have demonstrated its utility in constructing scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The nitro group can be further reduced to an amine, providing a versatile handle for further derivatization, while the methoxy group can be used to modulate metabolic stability and pharmacokinetic properties.

Moreover, the reactivity of 3-Methoxy-2-nitrobenzoyl chloride has been explored in polymer chemistry. Its ability to undergo coupling reactions with amine-containing polymers has led to the development of functionalized polymers with applications in drug delivery systems. These polymers can be designed to release therapeutic agents in response to specific biological triggers, enhancing the efficacy and selectivity of treatments.

The synthesis of 3-Methoxy-2-nitrobenzoyl chloride itself is an intriguing process that highlights its synthetic versatility. Typically, it is prepared through the nitration of methyl orthoformate, followed by chlorination. This multi-step synthesis underscores the compound's importance as a building block in organic chemistry. Recent advancements in catalytic methods have improved the yield and purity of 3-Methoxy-2-nitrobenzoyl chloride, making it more accessible for industrial applications.

In academic research, 3-Methoxy-2-nitrobenzoyl chloride has been employed to study electronic effects and steric interactions within aromatic systems. Computational studies have predicted that this compound may exhibit unique spectroscopic properties due to its asymmetric substitution pattern. These predictions have been validated experimentally, providing insights into the electronic structure and reactivity of nitro-substituted benzoic acid derivatives.

The pharmaceutical industry has also recognized the potential of 3-Methoxy-2-nitrobenzoyl chloride as a key intermediate in drug discovery. Its structural features make it an ideal candidate for generating libraries of compounds for high-throughput screening. Several companies have patented processes involving this compound, highlighting its commercial significance. As drug development continues to evolve towards more targeted and personalized therapies, compounds like 3-Methoxy-2-nitrobenzoyl chloride will play an increasingly critical role.

From a chemical biology perspective, 3-Methoxy-2-nitrobenzoyl chloride has been used to probe enzyme mechanisms and substrate recognition profiles. By incorporating this compound into probes or inhibitors, researchers can gain insights into how enzymes interact with their substrates at an atomic level. This information is invaluable for designing more effective drugs with fewer side effects.

The environmental impact of using 3-Methoxy-2-nitrobenzoyl chloride is another area of growing interest. While it is not classified as hazardous under standard conditions, proper handling and disposal protocols must be followed to minimize environmental exposure. Recent studies have focused on developing greener synthetic routes that reduce waste and energy consumption without compromising yield or purity.

In conclusion, 3-Methoxy-2-nitrobenzoyl chloride (CAS No: 15865-57-3) is a multifaceted compound with broad applications across pharmaceuticals, polymer science, and materials chemistry. Its unique structural features enable diverse synthetic transformations, making it an indispensable tool for researchers worldwide. As scientific understanding advances, new uses for this compound are likely to emerge, further solidifying its importance in modern chemistry.